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Compound of Interest

Compound Name: FR900359

Cat. No.: B1674037 Get Quote

Essential guidance for the safe handling and disposal of the selective Gαq/11/14 inhibitor,

FR900359, is critical for maintaining a secure laboratory environment and ensuring regulatory

compliance. As a potent research compound, all materials contaminated with FR900359 must

be treated as hazardous chemical waste.

Researchers, scientists, and drug development professionals must adhere to strict protocols to

mitigate risks associated with exposure and environmental release. The following procedures

are based on established best practices for hazardous chemical waste management.

Immediate Safety and Handling
Before beginning any disposal procedure, it is imperative to handle FR900359 with the

appropriate personal protective equipment (PPE). This material should be considered

hazardous until comprehensive toxicological properties are known.[1]

Engineering Controls: Handle FR900359 in a well-ventilated area, preferably within a

certified chemical fume hood.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety goggles or a face shield.

Skin Protection: Wear chemical-resistant gloves and a lab coat.
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Respiratory Protection: Avoid inhalation. If dusts or aerosols may be generated, use

appropriate respiratory protection.

General Hygiene: Do not ingest, inhale, or allow contact with eyes, skin, or clothing. Wash

hands thoroughly after handling.[1]

Step-by-Step Disposal Protocol
The disposal of FR900359 and any contaminated materials must be managed through your

institution's hazardous waste program. Do not dispose of this compound in the regular trash or

down the drain.[2][3]

Waste Identification and Segregation:

Treat all forms of FR900359 waste as hazardous chemical waste. This includes:

Unused or expired solid compound.

Solutions containing FR900359.

Contaminated consumables (e.g., pipette tips, vials, tubes, gloves, bench paper).

Segregate FR900359 waste from other chemical waste streams to prevent potentially

dangerous reactions. Store separately from incompatible materials such as strong

oxidizing agents, acids, and bases.[4]

Containerization:

Use a designated, leak-proof, and clearly labeled hazardous waste container compatible

with the chemical. The container must have a secure, tight-fitting lid.[4][5]

Keep the waste container closed at all times, except when adding waste.[5][6]

Labeling:

Clearly label the waste container with the words "Hazardous Waste".[5]
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The label must include the full chemical name: "FR900359". Do not use abbreviations.[5]

[7]

Indicate the primary hazards (e.g., "Toxic," "Handle with Care").

Include the date when the first item of waste was placed in the container.

Accumulation and Storage:

Store the sealed hazardous waste container in a designated satellite accumulation area

(SAA) within the laboratory.[4]

This area should be secure, away from general lab traffic, and ideally within secondary

containment to catch any potential leaks.[5]

Disposal Request and Pickup:

Once the container is full or ready for disposal, follow your institution's specific procedures

to request a pickup from the Environmental Health and Safety (EHS) or equivalent

department.

Do not attempt to transport the hazardous waste yourself. Disposal must be conducted by

a licensed and reputable hazardous waste disposal company.[7]

Quantitative Data and Physical Properties
The following table summarizes key quantitative and physical data for FR900359, compiled

from supplier information.
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Property Value Reference

CAS Number 107530-18-7 [8]

Molecular Formula C₄₉H₇₅N₇O₁₅ [1][8]

Formula Weight 1002.2 g/mol [1][8]

Appearance Crystalline solid [1]

Purity ≥95% [1][8]

Storage Temperature -20°C [1]

Solubility Soluble in Chloroform [1][8]

Experimental Protocols Referenced
While specific experimental protocols for the disposal of FR900359 are not publicly available,

the procedures outlined above are derived from standard protocols for the disposal of potent,

hazardous laboratory chemicals. The core methodology is as follows:

Risk Assessment: Before handling, review the Safety Data Sheet (SDS) and any available

safety information to understand the potential hazards.

Containment: Perform all manipulations that could generate dust or aerosols within a

chemical fume hood.

Segregation: At the point of generation, separate all contaminated materials into a dedicated,

properly labeled hazardous waste container.

Documentation: Maintain an accurate record of the waste contents.

Professional Disposal: Arrange for collection and final disposal by certified EHS personnel or

an approved hazardous waste contractor. The recommended final disposal method for such

compounds is typically high-temperature incineration.

Disposal Workflow
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The following diagram illustrates the logical workflow for the proper management and disposal

of FR900359 waste in a laboratory setting.

Start:
FR900359 Waste Generated

Step 1:
Wear Appropriate PPE

(Gloves, Goggles, Lab Coat)

Begin Handling

Step 2:
Identify as Hazardous Waste

(Solid, Liquid, Contaminated PPE)

Step 3:
Segregate Waste

(Keep separate from other chemicals)

Step 4:
Place in Designated

Hazardous Waste Container

Step 5:
Label Container Correctly

('Hazardous Waste', 'FR900359')

Step 6:
Store in Satellite

Accumulation Area (SAA)

Securely Closed

Step 7:
Request EHS Pickup

(Follow institutional procedure)

Container Full or
Ready for Disposal

End:
Waste Collected by EHS

for Proper Disposal
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Click to download full resolution via product page

Caption: General workflow for laboratory chemical waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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